Cas no 1359705-97-7 (Ethyl 2-(4-fluoro-3-nitrophenyl)-2-methylpropanoate)

Ethyl 2-(4-fluoro-3-nitrophenyl)-2-methylpropanoate structure
1359705-97-7 structure
Product Name:Ethyl 2-(4-fluoro-3-nitrophenyl)-2-methylpropanoate
CAS No:1359705-97-7
MF:C12H14FNO4
MW:255.242267131805
CID:2146354
Update Time:2023-08-04

Ethyl 2-(4-fluoro-3-nitrophenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4-fluoro-3-nitrophenyl)-2-methylpropanoate
    • Ethyl 2-(4-fluoro-3-nitrophenyl)-2-methylpropanoate
    • Inchi： 1S/C12H14FNO4/c1-4-18-11(15)12(2,3)8-5-6-9(13)10(7-8)14(16)17/h5-7H,4H2,1-3H3
    • InChI Key： MHCVQNCKNKTBQX-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(C(=O)OCC)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 327
  • Topological Polar Surface Area: 72.1

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A704882-1g
Ethyl 2-(4-fluoro-3-nitrophenyl)-2-methylpropanoate
 1359705-97-7 95+%
1g
 $1180.0 2024-04-24

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Amadis Chemical Company Limited
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(CAS:1359705-97-7)Ethyl 2-(4-fluoro-3-nitrophenyl)-2-methylpropanoate
Order Number:A933507
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:11
Price ($):1062.0
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Amadis Chemical Company Limited
(CAS:1359705-97-7)Ethyl 2-(4-fluoro-3-nitrophenyl)-2-methylpropanoate
A933507
Purity:99%
Quantity:1g
Price ($):1062.0
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